Cas no 16078-72-1 (1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-1-phenyl-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-1-phenyl-
• CAS No: 16078-72-1
• MF: C₁₁H₈N₄O₃
• MW: 244.206221580505
• CID: 230515
• PubChem ID: 266432
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-1-phenyl-
• 6-hydroxy-1-phenyl-4H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 1-Phenyl-6-hydroxy-5,7-dioxo-4,5,6,7-tetrahydro-1H-pyrazolo< 4,3-d> pyrimidin
• 6-hydroxy-1-phenyl-1,4-dihydro-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 6-Hydroxy-1-phenyl-1H-pyrazolo(4,3-d)pyrimidine-5,7(4H,6H)-dione
• 6-Hydroxy-1-phenyl-1H-pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• AC1L6G2F
• AC1Q6M4E
• CTK4D0579
• NCIOpen2_007176
• NSC104148
• BDBM50119760
• DTXSID90166987
• SMR001570513
• CHEMBL1735036
• MLS002703798
• 1H-PYRAZOLO(4,3-D)PYRIMIDINE-5,7(4H,6H)-DIONE, 6-HYDROXY-1-PHENYL-
• 6-Hydroxy-1-phenyl-1,4-dihydro-5H-pyrazolo[4,3-d]pyrimidine-5,7(6H)-dione
• 2C0676B68M
• UNII-2C0676B68M
• 6-hydroxy-1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 16078-72-1
• NSC-104148
• NSC 104148

• Inchi： 1S/C11H8N4O3/c16-10-9-8(13-11(17)15(10)18)6-12-14(9)7-4-2-1-3-5-7/h1-6,18H,(H,13,17)
• InChI Key： KWVZYRSPZIGJDK-UHFFFAOYSA-N
• SMILES： ON1C(NC2C=NN(C3C=CC=CC=3)C=2C1=O)=O

Computed Properties

• Exact Mass: 244.05974
• Monoisotopic Mass: 244.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.66
• Refractive Index: 1.788
• PSA: 87.46
• LogP: 0.11280